methyl 4-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)benzoate

• IUPAC Name: methyl 4-[[3-[4-(2-methoxyphenyl)piperazin-1-yl]piperidin-1-yl]methyl]benzoate
• InChI: InChI=1S/C25H33N3O3/c1-30-24-8-4-3-7-23(24)28-16-14-27(15-17-28)22-6-5-13-26(19-22)18-20-9-11-21(12-10-20)25(29)31-2/h3-4,7-12,22H,5-6,13-19H2,1-2H3
• InChI Key: VKPJUOMFHQUOIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)CC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C25H33N3O3
• Molecular Weight: 423.5 g/mol

Description

Methyl 4-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)benzoate is a chemical compound that has been widely studied in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of methyl 4-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)benzoate is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the serotonin, dopamine, and norepinephrine systems.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as to have anxiolytic and antidepressant effects. Additionally, it has been shown to have a positive effect on cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)benzoate in lab experiments is its potential as a therapeutic agent for various psychiatric disorders. However, one limitation is the complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on methyl 4-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)benzoate. One direction is to further investigate its potential as a treatment for various psychiatric disorders. Additionally, research could focus on developing more efficient synthesis methods for this compound to increase its availability for research purposes. Finally, further research could investigate the exact mechanism of action of this compound to better understand its therapeutic potential.

Synthesis Methods

Methyl 4-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)benzoate can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis method is complex and requires expertise in organic chemistry.

Scientific Research Applications

Methyl 4-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)benzoate has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-anxiety effects in animal models. Additionally, it has been investigated for its potential as a treatment for depression, schizophrenia, and other psychiatric disorders.